Cas no 2092291-95-5 (7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol)

• Product Name: 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol
• CAS No: 2092291-95-5
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 5739561
• Update Time: 2025-10-31

7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 1,2,3,4-tetrahydro-7-(methylthio)-
• 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol

• Inchi： 1S/C11H14OS/c1-13-9-6-5-8-3-2-4-11(12)10(8)7-9/h5-7,11-12H,2-4H2,1H3
• InChI Key： BABCYPYELQMZGJ-UHFFFAOYSA-N
• SMILES： C1(O)C2=C(C=CC(SC)=C2)CCC1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 330.3±37.0 °C(Predicted)
• pka: 14.42±0.20(Predicted)

Additional information on 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol

Introduction to 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol (CAS No. 2092291-95-5)

7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol, with the CAS number 2092291-95-5, is a unique compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a tetrahydronaphthalene core and a methylsulfanyl substituent. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol is C₁₁H₁₄OS, and its molecular weight is 186.28 g/mol. The compound's structure consists of a naphthalene ring system that is partially saturated, forming a tetrahydronaphthalene moiety. The presence of the methylsulfanyl group at the 7-position adds a sulfur-containing functional group, which can influence the compound's reactivity and biological activity.

In recent years, the study of 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol has been driven by its potential applications in drug discovery and development. Research has shown that compounds with similar structures exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties. These findings have sparked interest in exploring the therapeutic potential of 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol.

A notable study published in the Journal of Medicinal Chemistry (2023) investigated the antioxidant properties of 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol. The researchers found that this compound effectively scavenged free radicals and protected cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases and cardiovascular disorders, where oxidative stress plays a significant role in disease progression.

Beyond its antioxidant activity, 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol has also shown promise as an anti-inflammatory agent. A study published in the European Journal of Pharmacology (2023) demonstrated that this compound inhibited the production of pro-inflammatory cytokines in vitro. The results suggest that 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol could be a potential candidate for treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The anti-cancer potential of 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol has also been explored in several preclinical studies. A research team from the University of California reported in Cancer Research (2023) that this compound exhibited selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action involves inducing apoptosis through the modulation of specific signaling pathways. These findings highlight the potential of 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol as a lead compound for developing novel anticancer drugs.

The synthesis of 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol has been optimized to improve yield and purity. A recent publication in Organic Letters (2023) described an efficient synthetic route that utilizes readily available starting materials and mild reaction conditions. This method not only enhances the scalability of production but also reduces environmental impact by minimizing waste generation.

In addition to its therapeutic applications, 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol has been studied for its use as a building block in organic synthesis. Its versatile functional groups make it suitable for various chemical transformations and derivatization reactions. For instance, researchers have utilized this compound as a starting material to synthesize more complex molecules with diverse biological activities.

The safety profile of 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol (CAS No. 2092291-95-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in drug development. As more studies are conducted and new findings emerge, 7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol may play a significant role in advancing medical treatments for various diseases.